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Compound of Interest

Compound Name: CP-346086

Cat. No.: B15613185

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the published efficacy of CP-346086, a
potent inhibitor of the Microsomal Triglyceride Transfer Protein (MTP). By summarizing key
experimental data and detailing methodologies, this document serves as a resource for
researchers seeking to understand and potentially replicate findings related to this compound.
The guide also offers a comparison with an alternative MTP inhibitor, Lomitapide, to provide a
broader context of its therapeutic potential.

Mechanism of Action: Inhibition of MTP

CP-346086 exerts its lipid-lowering effects by directly inhibiting the Microsomal Triglyceride
Transfer Protein (MTP). MTP is a critical intracellular lipid transfer protein essential for the
assembly and secretion of apolipoprotein B (apoB)-containing lipoproteins, namely very-low-
density lipoprotein (VLDL) in the liver and chylomicrons in the intestine.[1] By blocking MTP,
CP-346086 effectively reduces the secretion of these lipoproteins, leading to a significant
decrease in plasma levels of triglycerides, total cholesterol, VLDL cholesterol, and low-density
lipoprotein (LDL) cholesterol.[1]

Signaling Pathway of MTP in VLDL Assembly and
Inhibition by CP-346086
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The following diagram illustrates the key steps in VLDL assembly and the point of intervention
for CP-346086.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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